Cas no 77278-37-6 (Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate)

• Product Name: Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate
• CAS No: 77278-37-6
• MF: C₁₁H₁₇F₃N₂O₃
• MW: 282.259493589401
• MDL: MFCD22421755
• CID: 536391
• PubChem ID: 20294522
• Update Time: 2025-06-29

Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(trifluoroacetyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2,2,2-trifluoroacetyl)-piperazine-1-carboxylate
• tert-butyl 4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate
• DTXSID80604742
• 1-trifluoroacetyl-4-[1,1-dimethylethoxycarbonyl]piperazine
• CS-W001641
• tert-butyl4-(2,2,2-Trifluoroacetyl)piperazine-1-carboxylate
• BS-24469
• AKOS016614652
• MFCD22421755
• t-Butyl 4-(2,2,2-trifluoroacetyl)piperazine-1-carboxylate
• tert-Butyl 4-(trifluoroacetyl)piperazine-1-carboxylate
• 4-(2,2,2-trifluoro-acetyl)-piperazine-1-carboxylic acid tert-butyl ester
• SCHEMBL693172
• 77278-37-6
• 1-Boc-4-(2,2,2-trifluoroacetyl)piperazine
• DB-373618
• 1,1-Dimethylethyl 4-(2,2,2-trifluoroacetyl)-1-piperazinecarboxylate
• Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate

• MDL： MFCD22421755
• Inchi： 1S/C11H17F3N2O3/c1-10(2,3)19-9(18)16-6-4-15(5-7-16)8(17)11(12,13)14/h4-7H2,1-3H3
• InChI Key： QTZDAHYEJNNOKU-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 282.11921
• Monoisotopic Mass: 282.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 362.0±42.0 °C at 760 mmHg
• Flash Point: 150.8±25.1 °C
• PSA: 49.85

Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate

Introduction to Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate (CAS No. 77278-37-6)

Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate, with the chemical formula C₁₂H₁₆F₃N₃O₃, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a trifluoroacetyl moiety enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel drugs.

The CAS number 77278-37-6 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and use in research and industrial settings. The trifluoroacetyl group is particularly noteworthy due to its ability to improve the metabolic stability and binding affinity of molecules, a crucial factor in drug design. This feature has garnered considerable attention in recent years, as it allows for the creation of more potent and selective pharmacological agents.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of fluorinated compounds. The tert-butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate has emerged as a key intermediate in this endeavor. Its structural features make it an excellent candidate for further derivatization, leading to the synthesis of molecules with enhanced pharmacological properties. For instance, researchers have explored its use in the development of novel antipsychotic and antidepressant drugs, where the trifluoroacetyl group plays a pivotal role in modulating receptor interactions.

The piperazine core of this compound is another critical feature that contributes to its versatility. Piperazine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The introduction of the tert-butyl group at the 4-position of the piperazine ring further enhances these properties by increasing lipophilicity and improving oral bioavailability. This combination makes Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate an attractive scaffold for drug discovery.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies have demonstrated that the trifluoroacetyl group can significantly influence the binding affinity of drug candidates to their target proteins. This insight has guided the design of more effective inhibitors and agonists for various therapeutic targets. Additionally, the tert-butyl group has been shown to stabilize reactive intermediates during synthetic processes, thereby improving overall yields and purity.

The pharmaceutical industry has taken notice of these properties, leading to increased interest in licensing or further developing derivatives of Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate. Several companies are currently engaged in clinical trials testing novel compounds derived from this scaffold. Preliminary results have shown promising efficacy in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. These findings underscore the importance of fluorinated piperazine derivatives in modern drug development.

Beyond its pharmaceutical applications, Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate also finds utility in agrochemical research. The trifluoroacetyl group enhances the stability and bioavailability of active ingredients in pesticides and herbicides. This has led to the development of more effective formulations that improve crop yields while minimizing environmental impact.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce large quantities for industrial use. Techniques such as flow chemistry and continuous manufacturing have been particularly beneficial in this regard.

In conclusion, Tert-Butyl 4-(2,2,2-Trifluoroacetyl)Piperazine-1-Carboxylate (CAS No. 77278-37-6) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features—particularly the trifluoroacetyl group, tert-butyl group, and piperazine core—make it an invaluable intermediate for drug discovery and synthesis. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly important role in developing next-generation therapeutics.